N-Nitroso-Naphazoline

• Molecular Formula: C14H13N3O
• Molecular Weight: 239.27 g/mol
• IUPAC Name: 2-(naphthalen-1-ylmethyl)-1-nitroso-4,5-dihydroimidazole
• InChI: InChI=1S/C14H13N3O/c18-16-17-9-8-15-14(17)10-12-6-3-5-11-4-1-2-7-13(11)12/h1-7H,8-10H2
• InChI Key: PZFCSTHVWNEQDF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)CC2=CC=CC3=CC=CC=C32)N=O

Description

N-Nitroso-Naphazoline, chemically known as 2-(Naphthalen-1-ylmethyl)-1-nitroso-4,5-dihydro-1H-imidazole, is a compound that belongs to the class of nitroso compounds. These compounds are characterized by the presence of a nitroso group (-NO) attached to a nitrogen atom. This compound is primarily used in analytical method development, method validation, and quality control applications .

Preparation Methods

The synthesis of N-Nitroso-Naphazoline involves the nitrosation of Naphazoline. This process typically requires the use of nitrosating agents such as sodium nitrite (NaNO2) in the presence of an acid. The reaction is carried out under controlled conditions to ensure the formation of the desired nitroso compound . Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to meet commercial demands. These methods involve stringent quality control measures to ensure the purity and consistency of the final product .

Chemical Reactions Analysis

N-Nitroso-Naphazoline undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen to the compound, leading to the formation of oxides.

Reduction: This reaction involves the removal of oxygen or the addition of hydrogen, resulting in the formation of amines or other reduced products.

Substitution: This reaction involves the replacement of one functional group with another. . The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

N-Nitroso-Naphazoline has several scientific research applications:

Chemistry: It is used in the development and validation of analytical methods, particularly in the pharmaceutical industry.

Biology: It is used in studies related to the biological effects of nitroso compounds, including their potential carcinogenicity.

Medicine: It is used in the development of new drugs and therapeutic agents, particularly those targeting the sympathetic nervous system.

Industry: It is used in the quality control and validation of pharmaceutical products, ensuring that they meet regulatory standards.

Mechanism of Action

The mechanism of action of N-Nitroso-Naphazoline involves its interaction with alpha-adrenergic receptors. By stimulating these receptors, this compound causes vasoconstriction, leading to decreased congestion at the site of administration. This effect is mediated by the release of norepinephrine, which binds to alpha-adrenergic receptors and causes vasoconstriction .

Comparison with Similar Compounds

N-Nitroso-Naphazoline can be compared with other nitroso compounds such as N-Nitrosodimethylamine (NDMA) and N-Nitrosodiethylamine (NDEA). While all these compounds share the nitroso functional group, this compound is unique due to its specific structure and its applications in analytical method development and quality control . Other similar compounds include nitrosoarenes and nitrosamines, which are used in various chemical and biological studies .